N'-[(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanohydrazide

• IUPAC Name: N'-[2-(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanehydrazide
• InChI: InChI=1S/C14H20N2O4/c1-14(2,3)13(18)16-15-12(17)9-20-11-8-6-5-7-10(11)19-4/h5-8H,9H2,1-4H3,(H,15,17)(H,16,18)
• InChI Key: CYWTZILDDVPUMW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NNC(=O)COC1=CC=CC=C1OC
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

The compound “N’-[(2-methoxyphenoxy)acetyl]-2,2-dimethylpropanohydrazide” is an organic compound containing functional groups such as an acetyl group, a methoxy group, and a hydrazide group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data or research on this compound, I can’t provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. The acetyl group, methoxy group, and hydrazide group in this compound suggest that it could participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined experimentally. Unfortunately, without specific data or research on this compound, I can’t provide a detailed analysis of its physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific information or research on this compound, I can’t provide details on its mechanism of action.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. Without specific information or research on this compound, I can’t provide details on its safety and hazards.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. This could include further studies to fully elucidate its physical and chemical properties, investigations into its biological activity, or the development of new synthetic routes.